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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2-Bromopropionitrile (CAS No: 19481-82-4). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2-Bromopropionitrile is a flammable and toxic liquid that requires careful handling in a
laboratory setting.[1] It is recognized as a useful research chemical and an initiator in atom
transfer radical polymerization (ATRP).[2][3]

Table 1: Physical and Chemical Properties of 2-Bromopropionitrile
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Property Value Source(s)
Molecular Formula CsH4BrN [2][4]
Molecular Weight 133.97 g/mol [4]
Appearance Colorless to light yellow liquid [11[3]
Boiling Point 68-69 °C at 50 mmHg [1][3]14]
Density 1.55 g/mL at 25 °C [11[3]14]
Flash Point 58 °C (136.4 °F) - closed cup [4]

Refractive Index

n20/D 1.461

[1]3]

Solubility

Soluble in many organic
solvents, almost insoluble in

water.

[5]

Hazard Identification and Safety Precautions

2-Bromopropionitrile is classified as a flammable liquid and is harmful if swallowed, inhaled,

or in contact with skin.[1][6] It causes skin and serious eye irritation and may cause respiratory

irritation.[1][6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Flammable liquid and
Hazard H226 [1][4]
vapour.
H302 Harmful if swallowed. [4107]
Harmful in contact
H312 ) ) [4]
with skin.
Causes severe skin
H314 burns and eye [7]
damage.
H315 Causes skin irritation. [1]
Causes serious eye
H319 o [1]
irritation.
H332 Harmful if inhaled. [4]
May cause respirato
H335 o Y ) P Y [1]
irritation.
Keep away from heat,
hot surfaces, sparks,
Precautionary P210 open flames and other  [1]
ignition sources. No
smoking.
Wear protective
gloves/ protective
P280 clothing/ eye [L1[4116]1[7]
protection/ face
protection.
IF SWALLOWED: Call
a POISON CENTER
P301 + P312 o [1]
or doctor/physician if
you feel unwell.
P302 + P352 IF ON SKIN: Wash [4]
with plenty of soap
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and water.

P304 + P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

[4]

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[1](4]6]

Experimental Protocols

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment must be worn at all

times when handling 2-Bromopropionitrile:

Eye Protection: Chemical splash goggles and a face shield are mandatory.[8]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).

o Skin and Body Protection: A lab coat or chemical-resistant apron is required. Ensure full skin

coverage.[7]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[6][8] If a fume hood is not available, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors is necessary.

Handling Procedures

o Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been read and

understood.[8] Prepare the work area in a well-ventilated chemical fume hood.[6][8] Ensure

an emergency eyewash station and safety shower are readily accessible.[8]
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» Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use a funnel
for liquid transfers into smaller containers.[8]

e Heating: Avoid heating 2-Bromopropionitrile near open flames or other ignition sources due
to its flammable nature.[1][6]

o Waste Disposal: Dispose of all waste, including empty containers, through an approved
hazardous waste disposal program.[6][8] Do not pour down the drain.[6][8] Contaminated
clothing should be removed and washed before reuse.[9][10]

Storage Procedures

o Temperature: Store in a refrigerator at 2°C - 8°C.[2][4] Some sources may recommend
storage at -20°C.[1][3]

o Container: Keep the container tightly closed in a dry and well-ventilated place.[6] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[6]

o Incompatibilities: Keep away from strong oxidizing agents and strong acids to avoid
dangerous reactions.[5]

First Aid Measures

In case of exposure, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[8][9]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[8][9]

 Inhalation: Move the individual to fresh air immediately.[8][9] If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[8][9] Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water.[6][9] Call a physician or poison
control center immediately.[9]
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Diagrams

Safe Handling Workflow for 2-Bromopropionitrile

Preparation

Read and Understand SDS

Don Appropriate PPE

Prepare Chemical Fume Hood

Check Eyewash/Shower

Proceed to Handling

Hangling

Transfer/Dispense Chemical

Perform Experiment

Experiment Complete

Post-Handling
v

Dispose of Hazardous Waste

:

Clean Work Area

:

Doff PPE

If not all material is used

Store in Designated Refrigerator (2-8°C)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b099969?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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